Cas no 74840-07-6 (5,6-dichloro-1h-imidazo[4,5-b]pyrazine-2-carboxylic Acid)

• Product Name: 5,6-dichloro-1h-imidazo[4,5-b]pyrazine-2-carboxylic Acid
• CAS No: 74840-07-6
• MF: C₆H₂Cl₂N₄O₂
• MW: 233.011678218842
• CID: 980490
• PubChem ID: 5383687
• Update Time: 2025-04-19

5,6-dichloro-1h-imidazo[4,5-b]pyrazine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloro-1h-imidazo[4,5-b]pyrazine-2-carboxylic Acid
• 5,6-dichloro-1H-imidazo< 4,5-b> pyrazine-2-carboxylic acid
• AC1NTLU0
• CHEMBL1369374
• HMS2886P24
• NCIStruc1_000747
• NCIStruc2_001872
• NSC182400
• NSC-182400
• CHEBI:105946
• BDBM50441456
• SMR000528719
• 74840-07-6
• NCGC00097629-01
• DTXSID10419422
• NCI182400
• NCGC00014525-02
• MLS000756412
• NCI60_001518
• NCGC00014525
• CCG-38091
• Q27183738

• Inchi： 1S/C6H2Cl2N4O2/c7-1-2(8)10-4-3(9-1)11-5(12-4)6(13)14/h(H,13,14)(H,9,10,11,12)
• InChI Key： YXRXEPZMAPZYMM-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C2C(=N1)NC(C(=O)O)=N2)Cl

Computed Properties

• Exact Mass: 231.95566
• Monoisotopic Mass: 231.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.975
• Boiling Point: 478.5°C at 760 mmHg
• Flash Point: 243.2°C
• Refractive Index: 1.78
• PSA: 91.76
• LogP: 1.35790